Cas no 77305-03-4 (4-(hydroxyimino)cyclohexan-1-one)

• Product Name: 4-(hydroxyimino)cyclohexan-1-one
• CAS No: 77305-03-4
• Molecular Formula: C₆H₉NO₂
• Molecular Weight: 127.141
• CID: 4182519
• PubChem ID: 86003160

4-(hydroxyimino)cyclohexan-1-one Properties

Names and Identifiers

• 1,4-Cyclohexanedione, monooxime
• 1,4-Cyclohexanedione, 1-oxime
• 4-(hydroxyimino)cyclohexan-1-one
• EN300-26672997
• 77305-03-4
• DTXSID401307269

• InChIKey： WNTQAFAPXTVOBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO2/c8-6-3-1-5(7-9)2-4-6/h9H,1-4H2

Computed Properties

• Exact Mass: 127.063328530Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.063328530Da
• Heavy Atom Count: 9
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes